Cas no 118469-08-2 (1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product name: 1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 118469-08-2
• MF: C₉H₇N₂OF
• MW: 178.16308
• CID: 132948
• PubChem ID: 15072055

1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Fluoromethyl)-1H-benzo[d]imidazole-2-carbaldehyde
• 1-(fluoromethyl)-1H-Benzimidazole-2-carboxaldehyde
• 1-(fluoromethyl)benzimidazole-2-carbaldehyde
• 1H-BENZIMIDAZOLE-2-CARBOXALDEHYDE,1-(FLUOROMETHYL)-
• 1H-Benzimidazole-2-carboxaldehyde,1-(fluoromethyl)
• 1H-Benzimidazole-2-carboxaldehyde,1-(fluoromethyl)-(9CI)
• 1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• DTXSID20567802
• SCHEMBL9674712
• CS-0442028
• 1-fluoromethylbenzimidazole-2-carboxaldehyde
• 1-(Fluoromethyl)-1H-benzimidazole-2-carbaldehyde
• AKOS006318924
• 118469-08-2
• A898684
• 1-(fluoromethyl)-1h-benzo[d]imidazole-2-carboxaldehyde
• VTQOBFGEGKBEAK-UHFFFAOYSA-N

• MDL： MFCD11616061
• Inchi： InChI=1S/C9H7FN2O/c10-6-12-8-4-2-1-3-7(8)11-9(12)5-13/h1-5H,6H2
• InChI Key： VTQOBFGEGKBEAK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(C=O)N2CF

Computed Properties

• Exact Mass: 178.05400
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.9±44.0 °C at 760 mmHg
• Flash Point: 160.6±28.4 °C
• Refractive Index: 1.601
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 34.89000
• LogP: 1.77580
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(fluoromethyl)-1H-1,3-benzodiazole-2-carbaldehyde Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles